methyl 4-(N-(2-(4-(thiophene-3-carbonyl)piperazin-1-yl)ethyl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-[2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethylsulfamoyl]benzoate
• InChI: InChI=1S/C19H23N3O5S2/c1-27-19(24)15-2-4-17(5-3-15)29(25,26)20-7-8-21-9-11-22(12-10-21)18(23)16-6-13-28-14-16/h2-6,13-14,20H,7-12H2,1H3
• InChI Key: QQPILXZUKFGLAO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)NCCN2CCN(CC2)C(=O)C3=CSC=C3
• Molecular Formula: C19H23N3O5S2
• Molecular Weight: 437.5 g/mol

Description

Methyl 4-(N-(2-(4-(thiophene-3-carbonyl)piperazin-1-yl)ethyl)sulfamoyl)benzoate is a chemical compound that has been synthesized for various scientific research applications. This compound has shown promising results in the field of medicinal chemistry and drug discovery.

Scientific Research Applications

Structural Analysis and Crystallography

• X-ray Crystallography : The structural analysis of related compounds through X-ray crystallography has been reported, providing insights into their molecular configurations and interactions. For instance, the crystal structures of methyl 4-{(E)-2-(4-methylpiperazino)-1-diazenyl}benzoate and related triazenes were determined, highlighting unusual conformations and comparative structural analyses (Little et al., 2008).

Synthetic Approaches and Derivatives

• Synthesis of Derivatives : New synthesis methods have been developed for derivatives that show potential biological activity or application in material science. For example, synthesis and evaluation of anti-TMV and antimicrobial activities of new urea and thiourea derivatives of piperazine doped with Febuxostat have been reported, indicating their potential in biological applications (Reddy et al., 2013).

Biological Applications and Studies

• Antimicrobial Activity : Research into the antimicrobial properties of bifunctional sulfonamide-amide derivatives has been conducted, showcasing the synthesis of compounds with significant in vitro antibacterial and antifungal activities against various strains (Abbavaram & Reddyvari, 2013).
• Enzymatic Hydrolysis : Studies on microbial hydrolysis by Burkholderia cepacia isolated from soil revealed the ability to hydrolyse the ester bond of methyl thiophene-2-carboxylate and related compounds, shedding light on their potential environmental degradation and bioremediation applications (Philippe et al., 2001).

Environmental Fate and Degradation

• Photolysis Studies : Investigations into the environmental fate, such as the photolysis of tribenuron-methyl on glass, soil, and plant surfaces, provide insights into the degradation pathways and stability of related compounds under various conditions (Bhattacharjeel & Dureja, 2002).